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Compound of Interest

Compound Name: 1,1,2-Trichloroethanol

CAS No.: 13287-89-3

Cat. No.: B076309

Get Quote

Part 1: Executive Technical Profile
Context: Researchers often encounter these species during the oxidation of trichloroethylene

or in the synthesis of dichloroacetic acid derivatives. Dichloroacetyl chloride (DCAC) is a

desired electrophilic intermediate, whereas trichloroethanols are often nucleophilic byproducts

or metabolites.

Crucial Isomer Note: While the prompt specifies 1,1,2-trichloroethanol (CAS 13287-89-3), this

gem-dichloro alcohol is chemically labile and prone to elimination. In many biological or

metabolic contexts, the stable isomer encountered is 2,2,2-trichloroethanol (CAS 115-20-8).

The differentiation protocols below rely on functional group analysis (Alcohol vs. Acid Chloride)

and are valid for distinguishing DCAC from either isomer.
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Feature
Dichloroacetyl Chloride
(DCAC)

1,1,2-Trichloroethanol
(TCE)

CAS Number 79-36-7 13287-89-3 (1,1,2-isomer)

Formula

Functional Group
Acyl Chloride (

)

Halogenated Alcohol (

)

Reactivity Class Electrophile (Acylating Agent)
Nucleophile (Protic

Solvent/Reactant)

Physical State
Fuming liquid (releases HCl in

air)
Viscous liquid (hygroscopic)

Odor Pungent, acrid (HCl-like) Ethereal, sweet, medicinal

Water Interaction
Violent Hydrolysis

(Exothermic)
Soluble/Miscible (Neutral/Slow)

Primary Hazard Corrosive / Lachrymator Sedative / Narcotic / Irritant

Part 2: Chemical Reactivity Profiling (The "Wet"
Protocols)
These protocols utilize the high reactivity of the acyl chloride group to provide immediate,

visible differentiation.

Protocol A: The Silver Nitrate Hydrolysis Test
Rationale: DCAC hydrolyzes immediately upon contact with water to release chloride ions (

). Trichloroethanol, being an alkyl halide/alcohol, holds its chlorines covalently and does not
release ionic chloride rapidly under neutral conditions.

Reagents: 0.1 M Aqueous Silver Nitrate (

), Distilled Water.
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Preparation: Place 1 mL of distilled water in two separate test tubes.

Addition: Add 2 drops of the unknown sample to the water.

Observation 1 (Hydrolysis):

DCAC: Immediate fuming, heat generation, and drop in pH (formation of Dichloroacetic

acid + HCl).

TCE: No violent reaction; phase separation or dissolution depending on concentration.

Detection: Add 2 drops of 0.1 M

.

Result:

DCAC: Instant, heavy white precipitate of AgCl.

TCE: No immediate precipitate (may cloud slowly over hours).

Protocol B: The Aniline Derivatization (Confirmatory)
Rationale: This is a self-validating test. DCAC reacts with aniline to form a solid amide with a

sharp melting point. TCE does not react under these conditions.

Workflow Diagram:

Unknown Sample Add Aniline
(Excess)

Reaction Phase
(Exothermic?)

Solid Precipitate
(Dichloroacetanilide)If DCAC

No Reaction
(Liquid Mixture)

If TCE

Click to download full resolution via product page

Figure 1: Derivatization logic for distinguishing acyl chlorides from alcohols.
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Step-by-Step:

Dissolve 0.5 mL of sample in 2 mL of dry toluene.

Slowly add 0.5 mL of Aniline.

DCAC: Vigorous exothermic reaction. Upon cooling/evaporation, Dichloroacetanilide crystals

form (MP: ~118°C).

TCE: No reaction occurs.

Part 3: Instrumental Analysis (The "Dry" Methods)
For definitive characterization without chemical alteration, spectroscopy is the gold standard.

FT-IR Spectroscopy (Fastest Identification)
The carbonyl stretch is the diagnostic fingerprint.

DCAC (Acyl Chloride): Exhibits a very high-frequency carbonyl (

) stretch due to the electron-withdrawing chlorine attached to the carbonyl carbon.

Peak:1780–1815 cm⁻¹ (Strong, Sharp).

Absence: No broad O-H stretch.

TCE (Alcohol): Lacks the carbonyl peak entirely.

Peak:3300–3500 cm⁻¹ (Broad, O-H stretch).

Fingerprint: C-O stretch around 1000–1100 cm⁻¹.

GC-MS (Mass Spectrometry)
Differentiation based on fragmentation patterns.

Dichloroacetyl Chloride (MW ~147):

Parent Peak: Weak or absent due to instability.
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Base Peak:m/z 63 (

) or m/z 83/85 (

).

Key Loss: Loss of 35/37 (Cl) to form acylium ion.

Trichloroethanol (MW ~149):

Fragmentation: Characteristic loss of

(M-18) or HCl.

Alpha-Cleavage: Formation of

(m/z 117/119/121) if 2,2,2-isomer, or complex fragments for 1,1,2.
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Unknown Liquid

Visual Check:
Does it fume in air?

Yes (Fumes)

HCl Release
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Dichloroacetyl Chloride
(Confirm with AgNO3)
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Sharp Peak
1790 cm-1

Identify as:
Trichloroethanol

(Confirm with OH stretch)

Broad Peak
3300 cm-1
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Figure 2: Rapid decision tree for laboratory identification.

Part 4: Safety & Handling Implications
The differentiation is critical for safety. Mistaking DCAC for an alcohol can lead to dangerous

accidents.

Dichloroacetyl Chloride (DCAC):

Hazard: Corrosive, Lachrymator. Reacts violently with moisture.
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Storage: Under inert gas (Argon/Nitrogen), strictly anhydrous.

PPE: Full face shield, acid-resistant gloves.

Trichloroethanol (TCE):

Hazard: Toxic by ingestion/inhalation (CNS depressant).

Storage: Cool, dry place. Light sensitive.

PPE: Standard safety glasses and nitrile gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076309/docs#technical-differentiation-guide-1-1-2-
trichloroethanol-vs-dichloroacetyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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